(4-Bromo-2,6-dimethyl-phenyl)-carbamic acid ethyl ester

• Molecular Formula: C11H14BrNO2
• Molecular Weight: 272.14 g/mol
• IUPAC Name: ethyl N-(4-bromo-2,6-dimethylphenyl)carbamate
• InChI: InChI=1S/C11H14BrNO2/c1-4-15-11(14)13-10-7(2)5-9(12)6-8(10)3/h5-6H,4H2,1-3H3,(H,13,14)
• InChI Key: YYIFYTOIDVFSJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(C=C(C=C1C)Br)C

Description

(4-Bromo-2,6-dimethyl-phenyl)-carbamic acid ethyl ester is a useful research compound. Its molecular formula is C11H14BrNO2 and its molecular weight is 272.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl chloroformate (0.55 g, 0.48 mL, 5 mmol) was added to a solution of 4-bromo-2,6-dimethyl-phenylamine (1.0 g, 5 mmol) in acetonitrile (20 mL). The reaction mixture was stirred at reflux for 16 hours. Water was added to the mixture and the precipitate formed collected to give the title compound as a powder (1.32 g, 97% yield).

Synthesis routes and methods II

Procedure details

4-Bromo-2,6-dimethyl-aniline (10 g), ethyl chloroformate (5.4 g) and potassium carbonate (10.4 g) were mixed in tetrahydrofuran (100 mL) and heated to reflux for 16 hours, cooled, filtered and concentrated in vacuo. Heptane (200 mL) was added to the crude product, which was stirred for 30 minutes at 70° C. The mixture was filtered and concentrated in vacuo to furnish 12 g (88% yield) of the title compound as a solid. LC-MS (m/z) 273 (MH+); tR=2.95, (UV, ELSD) 99%, 99%. 1H NMR (500 MHz, CDCl3): 1.31 (t, 3H), 2.24 (s, 6H), 4.19 (q, 2H), 5.92 (b, 1H), 7.22 (s, 2H).